Cas no 894017-71-1 (3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea)

• Product Name: 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea
• CAS No: 894017-71-1
• MF: C₁₉H₂₂N₄O₄
• MW: 370.402384281158
• CID: 5516694
• PubChem ID: 16832780
• Update Time: 2025-07-01

3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 894017-71-1
• 1-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(pyridin-3-ylmethyl)urea
• 3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[(pyridin-3-yl)methyl]urea
• 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(pyridin-3-ylmethyl)urea
• AKOS024623641
• F2024-2541
• 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea

• Inchi： 1S/C19H22N4O4/c1-26-16-6-5-15(9-17(16)27-2)23-12-14(8-18(23)24)22-19(25)21-11-13-4-3-7-20-10-13/h3-7,9-10,14H,8,11-12H2,1-2H3,(H2,21,22,25)
• InChI Key： ZEWVGTZMEVDEEI-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC(=C(C=1)OC)OC)NC(NCC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 370.16410520g/mol
• Monoisotopic Mass: 370.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea

3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea: A Comprehensive Overview

3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea (CAS No. 894017-71-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research advancements of this compound.

The chemical structure of 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea is composed of a pyrrolidinone core linked to a urea moiety, with a dimethoxyphenyl group and a pyridine ring as substituents. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for drug development.

The synthesis of 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea typically involves multi-step reactions. One common approach is to start with the preparation of the pyrrolidinone core through the cyclization of an appropriate amino acid derivative. Subsequently, the urea moiety is introduced via reaction with isocyanate or carbodiimide reagents. The dimethoxyphenyl and pyridine substituents are then attached through coupling reactions using techniques such as Suzuki-Miyaura coupling or palladium-catalyzed cross-coupling.

In terms of pharmacological properties, 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea has been extensively studied for its potential as an inhibitor of various enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-yl)methylurea effectively inhibited the activity of protein kinase C (PKC), a key regulator in cell signaling pathways associated with tumor growth and metastasis.

Beyond its anti-cancer properties, this compound has also shown promise in other therapeutic areas. Research conducted at the University of California demonstrated that 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(pyridin-3-y l)methylurea possesses anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammatory responses. This dual functionality makes it a valuable candidate for the development of multi-target drugs.

The pharmacokinetic profile of 3 - 1 -( 3 , 4 - dimethoxyphen yl ) - 5 - ox o py rro li din - 3 - yl - 1 - ( p yri din - 3 - yl ) methyl urea has also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 3 - 1 -( 3 , 4 - dim eth oxy phen yl ) - 5 - ox o py rro li din - 3 - yl - 1 -( p yri din - 3 - yl ) methyl urea (CAS No. 894017 -71 -1) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.